Cas no 1021094-15-4 (2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide
• CAS No: 1021094-15-4
• MF: C₂₄H₂₁N₅O₅S
• MW: 491.519043684006
• CID: 6575526
• Update Time: 2025-06-07

2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide
• 2-oxo-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]chromene-3-carboxamide

• Inchi： 1S/C24H21N5O5S/c30-23(20-15-17-3-1-2-4-21(17)34-24(20)31)27-18-5-7-19(8-6-18)35(32,33)29-13-11-28(12-14-29)22-16-25-9-10-26-22/h1-10,15-16H,11-14H2,(H,27,30)
• InChI Key： ZDNBHPPPPXEUDO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=CC=C(S(N2CCN(C3=NC=CN=C3)CC2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide

Introduction to 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1021094-15-4, specifically named as 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including a pyrazinylpiperazine moiety and a sulfonylphenyl group, makes it a versatile scaffold for developing novel therapeutic agents.

In recent years, the field of cheminformatics has witnessed significant advancements in the design and synthesis of heterocyclic compounds. The chromene core in this molecule is particularly noteworthy, as chromenes and their derivatives have been extensively studied for their bioactivity. The 2H-chromene scaffold is known for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a carboxamide group further enhances the molecule's potential by introducing polar interactions and improving solubility, which are critical factors in drug formulation.

The pyrazin-2-ylpiperazin-1-yl substituent is another key feature that contributes to the compound's unique chemical profile. Piperazine derivatives are widely recognized for their biological activity, often serving as key components in drugs targeting neurological disorders, infectious diseases, and cancer. The sulfonyl group attached to the phenyl ring adds another layer of functionality, enabling hydrogen bonding interactions and influencing the molecule's electronic properties. These features collectively make 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide a promising candidate for further investigation.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The dual functionality provided by the pyrazinylpiperazine-sulfonylphenyl combination suggests that this compound may exhibit synergistic effects when used in therapeutic regimens. For instance, it could potentially target multiple pathways simultaneously, leading to improved efficacy and reduced side effects. This concept aligns with the growing trend in drug development towards polypharmacological approaches.

The synthesis of such complex molecules requires meticulous planning and advanced synthetic techniques. Modern methodologies, including transition metal-catalyzed reactions and flow chemistry, have enabled the efficient construction of intricate structures like this one. The ability to precisely control reaction conditions ensures high yields and purity, which are essential for pharmaceutical applications. Additionally, computational tools such as molecular modeling and virtual screening have become indispensable in predicting the bioactivity of novel compounds before experimental validation.

In the context of drug discovery, 2H-chromene derivatives continue to be a subject of intense research due to their broad spectrum of biological activities. The carboxamide group not only enhances solubility but also allows for further derivatization, enabling chemists to fine-tune the properties of the molecule. This flexibility is crucial for optimizing pharmacokinetic parameters such as bioavailability, metabolic stability, and target specificity. Recent patents and scientific literature have demonstrated successful applications of chromene-based compounds in preclinical studies, paving the way for clinical trials.

The role of sulfonyl groups in medicinal chemistry cannot be overstated. These groups are known for their ability to modulate enzyme activity and interact with biological targets effectively. In this compound, the sulfonylphenyl moiety is strategically positioned to interact with specific binding sites on proteins or enzymes involved in disease pathways. Such interactions can lead to inhibitory or activating effects, depending on the target molecule. This makes sulfonyl-containing compounds valuable tools for studying enzyme mechanisms and developing targeted therapies.

As our understanding of disease mechanisms evolves, so does our approach to drug design. Targeting protein-protein interactions (PPIs) has emerged as a promising strategy for treating various disorders, including cancer and neurodegenerative diseases. Molecules like 2-oxo-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)-2H-chromene-3-carboxamide offer unique opportunities for disrupting these interactions due to their multifaceted structural features. By designing molecules that can bind to both partners in a PPI network, researchers can modulate signaling pathways critical for disease progression.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning algorithms can analyze vast datasets to identify patterns that human researchers might miss. This approach has led to the rapid identification of lead compounds with high potential bioactivity. In parallel, high-throughput screening (HTS) technologies enable researchers to test thousands of compounds against biological targets efficiently. These advancements have significantly reduced the time required to bring new drugs from discovery to market.

Future directions in research may focus on exploring analogues of this compound with improved properties or novel mechanisms of action. By modifying specific functional groups or introducing new moieties, scientists can generate libraries of derivatives for extensive screening. Such libraries are essential for identifying compounds that can overcome existing challenges in drug development, such as resistance or poor pharmacokinetics.

In conclusion, 2-oxo-N-(4-{[4-(pyrazin-2-y lpiperazin -1 -y l]sulfo y l}phen y l)- 2 H -chromene -3 -carboxamide stands as a testament to the ingenuity of modern chemical biology. Its complex structure and multifunctional nature make it a valuable tool for investigating biological pathways and developing new therapeutic strategies. As research continues to uncover new applications for this compound and its derivatives,CAS number 1021094 -15 -4 will undoubtedly play a significant role in shaping the future of medicine.